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Compound of Interest

Compound Name: 2-Amino-1-methoxybutane

Cat. No.: B145811

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling 2-Amino-1-methoxybutane, including detailed personal protective
equipment (PPE) protocols, operational plans, and disposal procedures to foster a culture of
safety and build unwavering trust in your laboratory practices.

2-Amino-1-methoxybutane is a flammable and corrosive liquid that can cause severe skin
burns and eye damage.[1][2][3] Inhalation of the vapor or mist may lead to severe irritation of
the respiratory tract, characterized by coughing, choking, or shortness of breath.[1] Therefore,
strict adherence to safety protocols is crucial when handling this chemical.

Essential Safety and Physical Properties

A thorough understanding of the chemical's properties is the first step in safe handling. The
following table summarizes key quantitative data for 2-Amino-1-methoxybutane.
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Property Value Source
Molecular Formula CsHi3NO [4]
Molecular Weight 103.17 g/mol [4]
CAS Number 63448-63-5 [1]

Colorless to light orange to
Appearance o [4]
yellow clear liquid

Purity >90.0% (GC) [4]
Specific Gravity 0.89 [2][5]
Refractive Index 1.42 [2][5]
UN Number 2734 [5]

8 (Corrosive), Subsidiary Risk
Hazard Class [51[6]
3 (Flammable)

Packing Group Il [5][6]

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to personal protection is mandatory when working with 2-Amino-1-
methoxybutane. The following PPE is required to minimize exposure and ensure personal
safety.[1][7][8]

o Eye and Face Protection: Wear chemical safety goggles with side shields or a full-face
shield.[7][9] Standard safety glasses are not sufficient.

¢ Skin Protection:

o Gloves: Wear chemical-resistant gloves.[7] Given the corrosive nature of the chemical, it is
advisable to use double gloving.[8]

o Protective Clothing: A chemical-resistant apron or a full chemical-resistant suit should be
worn over a long-sleeved lab coat.[7][9] Ensure all skin is covered.
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e Respiratory Protection: All handling of 2-Amino-1-methoxybutane must be conducted in a
well-ventilated area, preferably within a chemical fume hood.[1] If exposure limits are
exceeded or if irritation is experienced, a NIOSH/MSHA-approved respirator should be worn.

[7]

Operational Plan: A Step-by-Step Guide to Safe
Handling

Following a structured operational plan minimizes the risk of accidents and exposure.
1. Preparation and Engineering Controls:
e Ensure a certified and functioning chemical fume hood is available.

 Verify that an eyewash station and safety shower are readily accessible and in good working
order.[1]

» Remove all potential ignition sources from the work area, as the substance is flammable.[1]

[2]

o Have appropriate spill control materials, such as absorbent pads or sand, readily available.

[1]
2. Handling Procedure:
» Don all required PPE before handling the chemical.
o Carefully open the container within the chemical fume hood.
e Use only non-sparking tools to handle the container.[2][10]
» Dispense the required amount of the chemical slowly and carefully to avoid splashing.
» Keep the container tightly closed when not in use.[2][10]
3. Post-Handling:

e Thoroughly wash hands and any exposed skin with soap and water after handling.[7][11]
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o Decontaminate all equipment and the work surface within the fume hood.

e Remove PPE in the designated area, avoiding cross-contamination.

Emergency Procedures

In the event of an exposure or spill, immediate action is critical.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][7]

» Skin Contact: Immediately remove all contaminated clothing. Flush skin with plenty of water
for at least 15 minutes. Seek immediate medical attention.[1][7]

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If
not breathing, give artificial respiration. Seek immediate medical attention.[1][7]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[2][7]

o Spill: In case of a spill, evacuate the area. Wearing appropriate PPE, contain the spill using
non-combustible absorbent material (e.g., sand, earth).[1] Collect the absorbed material into
a suitable container for disposal.

Disposal Plan

Proper disposal of 2-Amino-1-methoxybutane and its contaminated materials is essential to
protect the environment and comply with regulations.

o Waste Collection: Collect all waste, including unused chemical and contaminated materials,
in a clearly labeled, sealed container.

+ Waste Disposal: Dispose of the chemical waste in accordance with federal, state, and local
regulations.[1][2] Do not dispose of it down the drain or in the regular trash. Contact your
institution's environmental health and safety (EHS) office for specific disposal procedures.
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Experimental Workflow for Handling 2-Amino-1-
methoxybutane

The following diagram illustrates the logical flow of operations for safely handling 2-Amino-1-

methoxybutane in a laboratory setting.
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Workflow for Handling 2-Amino-1-methoxybutane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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